![molecular formula C16H18ClFN2OS B4722468 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide](/img/structure/B4722468.png)
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide
Overview
Description
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide, also known as TAK-915, is a novel compound that has been developed as a potential treatment for cognitive disorders such as Alzheimer's disease. TAK-915 belongs to the class of compounds known as benzothiophenes, which have been shown to have a variety of pharmacological activities.
Mechanism of Action
The exact mechanism of action of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to work by targeting the glutamatergic system in the brain. Specifically, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is thought to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in learning and memory.
Biochemical and Physiological Effects:
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. In addition to improving cognitive function, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to increase the release of acetylcholine in the brain, which is a key neurotransmitter involved in memory and learning. 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide for lab experiments is its specificity for the NMDA receptor. This makes it a useful tool for studying the role of this receptor in cognitive function and for developing new treatments for cognitive disorders. However, one limitation of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide is that it has not yet been tested in humans, so its safety and efficacy in humans is not yet fully known.
Future Directions
There are a number of potential future directions for research on 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide. One area of interest is in developing new treatments for cognitive disorders based on the mechanism of action of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide. Another potential direction is in studying the effects of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide on other brain regions and neurotransmitter systems. Finally, further research is needed to determine the safety and efficacy of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide in humans, and to develop new methods for delivering the compound to the brain.
Scientific Research Applications
3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been the subject of extensive scientific research due to its potential as a treatment for cognitive disorders. In preclinical studies, 3-chloro-N-(1-ethyl-4-piperidinyl)-6-fluoro-1-benzothiophene-2-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease and other cognitive disorders.
properties
IUPAC Name |
3-chloro-N-(1-ethylpiperidin-4-yl)-6-fluoro-1-benzothiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClFN2OS/c1-2-20-7-5-11(6-8-20)19-16(21)15-14(17)12-4-3-10(18)9-13(12)22-15/h3-4,9,11H,2,5-8H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOXXKGBALSIAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClFN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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